Cas no 1290674-04-2 (4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine)

• Product Name: 4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine
• CAS No: 1290674-04-2
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5950879
• PubChem ID: 62829258
• Update Time: 2025-06-08

4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-742355
• AKOS012124680
• 1290674-04-2
• 4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C13H17N3/c1-8(2)12-11(13(14)16-15-12)10-6-4-9(3)5-7-10/h4-8H,1-3H3,(H3,14,15,16)
• InChI Key： NPGNJBOQCYESRJ-UHFFFAOYSA-N
• SMILES： N1C(=C(C(N)=N1)C1C=CC(C)=CC=1)C(C)C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine

Research Brief on 4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine (CAS: 1290674-04-2)

In recent years, the compound 4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine (CAS: 1290674-04-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors targeting key biological pathways. The unique structural features of this compound, including its aromatic and aliphatic substituents, contribute to its bioactivity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine. One notable area of research involves its role as a modulator of protein-protein interactions (PPIs), which are critical in numerous disease processes, including cancer and inflammatory disorders. Preliminary findings suggest that this compound exhibits high affinity for specific protein targets, such as kinases and transcription factors, thereby influencing downstream signaling cascades. These insights have paved the way for the development of more potent and selective analogs.

In addition to its therapeutic potential, the synthetic accessibility of 4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine has been a subject of interest. Researchers have explored various synthetic routes to optimize the yield and purity of the compound, with recent advancements focusing on green chemistry approaches to minimize environmental impact. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported a novel catalytic method that significantly reduces the use of hazardous reagents while maintaining high efficiency.

Another critical aspect of research involves the pharmacokinetic and pharmacodynamic properties of this compound. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for oral administration. Furthermore, in vitro and in vivo toxicity assessments have indicated a relatively safe profile, although further studies are warranted to fully evaluate its long-term effects. These findings are crucial for advancing the compound into clinical trials.

Looking ahead, the application of 4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine in combination therapies is an emerging area of interest. Researchers are investigating its synergistic effects with existing drugs to enhance efficacy and overcome resistance mechanisms, particularly in oncology. For example, a recent study highlighted its potential to sensitize cancer cells to conventional chemotherapy agents, thereby reducing the required dosage and mitigating side effects. Such combinatorial approaches could revolutionize treatment paradigms in the near future.

In conclusion, 4-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine represents a promising scaffold in the realm of chemical biology and drug discovery. Its multifaceted bioactivity, coupled with advancements in synthetic methodologies and a favorable safety profile, positions it as a compelling candidate for further development. Continued research efforts will undoubtedly uncover new therapeutic applications and refine its clinical utility, ultimately contributing to the advancement of precision medicine.